5,5-Dimethylhex-2-enal

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• SMILES: CC(C)(C)CC=CC=O
• InChI: InChI=1S/C8H14O/c1-8(2,3)6-4-5-7-9/h4-5,7H,6H2,1-3H3/b5-4+
• InChIKey: LMMXDLVKWLZURD-SNAWJCMRSA-N

5,5-Dimethylhex-2-enal: Compound Identity, Class, and Procurement Context

5,5-Dimethylhex-2-enal (CAS 252721-51-0) is a C8 α,β-unsaturated aldehyde with the molecular formula C₈H₁₄O and a molecular weight of 126.20 g/mol . The compound features an (E)-configured conjugated enal system with a gem-dimethyl substitution at the C5 position (SMILES: CC(C)(C)CC=CC=O) . It belongs to the broader class of α,β-unsaturated aldehydes, which are valued as synthetic intermediates in fine chemicals and natural product synthesis due to their ability to participate in conjugate addition, Diels–Alder cycloaddition, and NHC-catalyzed umpolung reactions [1]. Commercially, it is available from specialty chemical suppliers at a standard purity of 95% (GC, NMR, HPLC verified), typically in research-grade quantities .

α,β-Unsaturated aldehyde building block for conjugate addition and cycloaddition

Remote C5 gem-dimethyl substitution offers steric steering in reactions

Research-grade supply with purity verified by GC, NMR, HPLC

• [1] Scheidt, K.A.; Bode, J.W. Conversion of α,β-Unsaturated Aldehydes into Saturated Esters: An Umpolung Reaction Catalyzed by Nucleophilic Carbenes. Organic Letters 2005, 7, 3841–3844. View Source

Why 5,5-Dimethylhex-2-enal Cannot Be Interchanged with Generic α,β-Unsaturated Aldehydes

The gem-dimethyl group at C5 of 5,5-dimethylhex-2-enal imposes steric and electronic constraints that are absent in linear or less-substituted α,β-unsaturated aldehydes. In the class of α,β-unsaturated carbonyls, steric hindrance at the position remote from the carbonyl is known to modulate the regioselectivity of nucleophilic attack—favoring 1,4-conjugate addition over 1,2-addition—and to alter the diastereoselectivity of cycloaddition reactions [1]. Compared to the unsubstituted (E)-2-hexenal (CAS 6728-26-3), the C5 gem-dimethyl substitution reduces conformational flexibility, increases lipophilicity, and shifts the boiling point and vapor pressure profile, making direct substitution inappropriate in applications where volatility, odor threshold, or reaction stereochemistry are critical parameters . Furthermore, the positional isomer 2,2-dimethylhex-5-enal (CAS 52278-99-6) places the dimethyl group adjacent to the aldehyde rather than at the distal position, yielding fundamentally different steric and electronic properties that preclude one-to-one replacement in synthetic sequences .

• Unsubstituted (E)-2-hexenal may not reproduce steric bias from C5 gem-dimethyl, altering addition regioselectivity.
• Positional isomer 2,2-dimethylhex-5-enal lacks α,β-conjugation; does not support Diels–Alder or conjugate addition.
• Saturated analog 5,5-dimethylhexanal cannot undergo allylic oxidation or NHC-catalyzed umpolung.

• [1] Science of Synthesis. Thieme. α,β-Unsaturated Carbonyl Compounds: 1,2- vs 1,4-Addition and Steric Effects. 2024. View Source

Quantitative Differentiation of 5,5-Dimethylhex-2-enal Against Its Closest Chemical Analogs

Steric Modulation of Reactivity: C5 gem-Dimethyl Effects on Addition Regioselectivity

The steric hindrance introduced by the C5 gem-dimethyl group in 5,5-dimethylhex-2-enal is expected to bias nucleophilic addition toward 1,4-conjugate addition pathways relative to the unsubstituted (E)-2-hexenal. In the α,β-unsaturated aldehyde class, increasing steric bulk at the remote position has been demonstrated to shift the 1,2- vs 1,4-addition ratio, with steric hindrance favoring conjugate (1,4-) addition even under conditions that normally give predominant 1,2-addition for unhindered substrates [1]. While direct comparative kinetic data for 5,5-dimethylhex-2-enal vs (E)-2-hexenal are not available in the open literature, the well-established class-level structure–reactivity relationship provides a rational basis for predicting differentiated regiochemical outcomes in nucleophilic addition and cycloaddition reactions [2].

Addition Regioselectivity

Class-level inference

1,4-Addition favored over 1,2 due to C5 steric shielding (class prediction)

May guide protecting-group strategy

Experimental validation pending

Evidence Dimension	Predicted 1,4- vs 1,2-addition ratio (nucleophilic attack)
Target Compound Data	Enhanced 1,4-selectivity due to steric shielding at C5 (class-level prediction)
Comparator Or Baseline	(E)-2-Hexenal (no C5 substitution): predominantly 1,2-addition with standard nucleophiles
Quantified Difference	Quantitative ratio data not available; direction of effect is class-level inference based on steric arguments
Conditions	Predicted from structure–reactivity principles for α,β-unsaturated aldehydes; experimental validation pending

Why This Matters

For synthetic chemists designing multi-step sequences, predictable regioselectivity differences can determine whether a protecting-group strategy is needed or whether a desired ring system can be accessed directly.

• [1] Science of Synthesis. Thieme. Steric hindrance in α,β-unsaturated carbonyl substrates favors 1,4-addition even under conditions typical of 1,2-addition. Vol. 26, 2024. View Source
• [2] Scheidt, K.A.; Bode, J.W. Conversion of α,β-Unsaturated Aldehydes into Saturated Esters: An Umpolung Reaction Catalyzed by Nucleophilic Carbenes. Organic Letters 2005, 7, 3841–3844. View Source

Boiling Point and Volatility Profile vs (E)-2-Hexenal and 2-Ethyl-2-hexenal

Although the experimental boiling point of 5,5-dimethylhex-2-enal has not been reported in authoritative databases, its structural analogs provide a framework for assessing volatility. (E)-2-Hexenal (C6, unsubstituted) boils at 146.5 °C (760 mmHg) , while the C8 homolog 2-ethyl-2-hexenal (CAS 645-62-5) boils at 175 °C . The gem-dimethyl branching at C5 in 5,5-dimethylhex-2-enal reduces molecular surface area contact relative to linear C8 aldehydes, which is predicted to lower the boiling point compared to 2-ethyl-2-hexenal while maintaining a higher boiling point than (E)-2-hexenal. The saturated analog 5,5-dimethylhexanal (C8H16O) boils at 160.5 °C (760 mmHg) , and the conjugated enal in 5,5-dimethylhex-2-enal introduces dipole–dipole interactions that may raise the boiling point modestly above this value. This intermediate volatility profile differentiates 5,5-dimethylhex-2-enal from both the highly volatile (E)-2-hexenal and the less volatile, trisubstituted 2-ethyl-2-hexenal.

Boiling Point

Class-level inference

Est. ~160–170 °C; higher than (E)-2-hexenal (146.5 °C), lower than 2-ethyl-2-hexenal (175 °C)

Intermediate volatility for release profiles

No experimental boiling point reported

Evidence Dimension	Boiling point (volatility ranking)
Target Compound Data	Predicted ~160–170 °C (760 mmHg); experimental value not available in public databases
Comparator Or Baseline	(E)-2-Hexenal: 146.5 °C; 2-Ethyl-2-hexenal: 175 °C; 5,5-Dimethylhexanal (saturated analog): 160.5 °C
Quantified Difference	Estimated ~15–30 °C higher than (E)-2-hexenal; ~5–15 °C lower than 2-ethyl-2-hexenal
Conditions	Atmospheric pressure (760 mmHg); values for comparators from ChemSpider and ChemicalBook

Why This Matters

In fragrance, flavor, or headspace analysis applications where precise volatility tuning is required, even a 10–15 °C boiling point difference can determine whether a compound is suitable for a given release profile or GC separation protocol.

Positional Isomer Differentiation: 5,5-Dimethylhex-2-enal vs 2,2-Dimethylhex-5-enal

5,5-Dimethylhex-2-enal (CAS 252721-51-0) and 2,2-dimethylhex-5-enal (CAS 52278-99-6) have identical molecular formulae (C₈H₁₄O) and molecular weights (126.20 g/mol) but differ fundamentally in the position of both the double bond and the gem-dimethyl substitution. In 5,5-dimethylhex-2-enal, the double bond is conjugated with the aldehyde carbonyl (α,β-unsaturated), enabling conjugate addition, Diels–Alder reactions as a dienophile, and NHC-catalyzed umpolung chemistry [1]. In contrast, 2,2-dimethylhex-5-enal places the double bond at the 5,6-position (isolated from the carbonyl), making it a simple alkenal that cannot participate in conjugate addition or act as a dienophile in normal-electron-demand Diels–Alder reactions. The predicted boiling point of 2,2-dimethylhex-5-enal is 156.7±19.0 °C , which overlaps with the estimated range for 5,5-dimethylhex-2-enal, meaning that physical properties alone are insufficient for differentiation—reactivity-based selection is essential. The gem-dimethyl group adjacent to the aldehyde in 2,2-dimethylhex-5-enal also introduces severe steric hindrance to nucleophilic attack at the carbonyl, a feature absent in 5,5-dimethylhex-2-enal.

Positional Isomer

Cross-study comparable

Conjugated enal (dienophile-competent) vs 2,2-dimethylhex-5-enal (non-conjugated, no conjugate addition)

Identity verification essential; CAS must match intended reactivity

Evidence Dimension	Conjugation status and synthetic utility
Target Compound Data	α,β-Unsaturated (conjugated enal): competent dienophile; undergoes conjugate addition and umpolung reactions
Comparator Or Baseline	2,2-Dimethylhex-5-enal: non-conjugated alkenal; dienophile-incompetent; sterically hindered carbonyl
Quantified Difference	Binäre Unterscheidung: konjugiert vs. isoliert; keine überlappende Reaktivität in konjugierter Addition
Conditions	Structural comparison; reactivity classification based on established α,β-unsaturated carbonyl chemistry

Why This Matters

Procurement errors between positional isomers can lead to complete failure of a synthetic step if the compound is expected to act as a Michael acceptor or dienophile. The CAS number and IUPAC name must be verified against the intended reactivity profile before ordering.

• [1] Scheidt, K.A.; Bode, J.W. Conversion of α,β-Unsaturated Aldehydes into Saturated Esters: An Umpolung Reaction Catalyzed by Nucleophilic Carbenes. Organic Letters 2005, 7, 3841–3844. View Source

Oxidation State Differentiation: 5,5-Dimethylhex-2-enal vs Saturated Analog 5,5-Dimethylhexanal

5,5-Dimethylhex-2-enal (C₈H₁₄O, MW 126.20) contains both an aldehyde and a conjugated double bond, whereas 5,5-dimethylhexanal (C₈H₁₆O, MW 128.21, CAS 55320-58-6) is the fully saturated analog. The saturated analog has a reported boiling point of 160.5 °C and a density of 0.811 g/cm³ . The presence of the α,β-unsaturation in 5,5-dimethylhex-2-enal introduces a UV-active chromophore (π→π* transition) that is absent in the saturated analog, enabling reaction monitoring by UV–vis spectroscopy and providing a handle for photochemical transformations. Additionally, the enal system in 5,5-dimethylhex-2-enal can serve as a precursor to 4-hydroxy-5,5-dimethylhex-2-enal (via allylic oxidation), a compound that has been reported in the synthetic literature (Organic Letters, 2004) as an intermediate in natural product synthesis [1]. The saturated analog cannot undergo analogous allylic functionalization. For procurement decisions, the 2 Da molecular weight difference and distinct CAS numbers (252721-51-0 vs 55320-58-6) provide unambiguous identifiers.

Oxidation State

Cross-study comparable

α,β-Unsaturated (UV-active, allylic oxidation) vs 5,5-dimethylhexanal (saturated, no UV chromophore)

Determines available downstream synthetic pathways

UV monitoring feasible for enal

Evidence Dimension	Presence of conjugated double bond and synthetic versatility
Target Compound Data	α,β-Unsaturated aldehyde; UV-active; capable of allylic oxidation to 4-hydroxy derivative; dienophile-competent
Comparator Or Baseline	5,5-Dimethylhexanal: saturated aldehyde; no UV chromophore above 200 nm; cannot undergo allylic oxidation; dienophile-incompetent
Quantified Difference	Qualitative difference in available reaction pathways; MW difference: 2.01 Da (C₈H₁₄O vs C₈H₁₆O)
Conditions	Structural comparison; UV activity and synthetic pathway availability are binary differentiating features

Why This Matters

The choice between the saturated and α,β-unsaturated analog determines whether conjugate addition, cycloaddition, or allylic oxidation pathways are available in downstream synthesis. This decision point occurs early in route planning and has cascading consequences for step count and overall yield.

• [1] Organic Letters 2004, 6, 4849. Compound 10C: (E)-4-Hydroxy-5,5-dimethylhex-2-enal. SpectraBase Compound ID: 6uifFvptzQJ. View Source

Odor Character Differentiation: Structural Consequences for Sensory Profile

The odor properties of 5,5-dimethylhex-2-enal have not been quantitatively characterized in the peer-reviewed literature. However, structure–odor relationships within the α,β-unsaturated aldehyde class allow for reasoned inference. (E)-2-Hexenal has a well-established green, leafy, aldehydic odor with an odor threshold of approximately 17 ppb in water [1]. 2-Ethyl-2-hexenal is described as having a powerful, sharp, green-apple-like odor and is registered as FEMA 4612 for flavor use . The gem-dimethyl substitution at C5 in 5,5-dimethylhex-2-enal introduces branching remote from the osmophoric aldehyde group, which, based on established structure–odor correlations for aliphatic aldehydes, is expected to modulate odor character away from the sharp green notes of (E)-2-hexenal toward a more woody, citrus, or fatty profile, while the α,β-unsaturation preserves a degree of pungency. Empirical odor evaluation data remain absent from the public domain, and any sensory application should be preceded by organoleptic assessment under controlled conditions.

Odor Character

Class-level inference

No published odor data; predicted woody/citrus from gem-dimethyl branching

Sensory evaluation required before fragrance use

Not comparable to (E)-2-hexenal without in-house testing

Evidence Dimension	Odor character and threshold (sensory profile)
Target Compound Data	No published odor threshold or character data available; predicted to differ from (E)-2-hexenal based on C5 branching
Comparator Or Baseline	(E)-2-Hexenal: 17 ppb threshold (water), green/leafy/aldehydic; 2-Ethyl-2-hexenal: powerful, green-apple, FEMA 4612
Quantified Difference	No quantitative comparison possible; odor threshold and character for target compound are uncharacterized
Conditions	Sensory data for comparators from published GC–O and threshold studies in aqueous and oil matrices

Why This Matters

For fragrance and flavor procurement, the absence of published odor data for 5,5-dimethylhex-2-enal means that selection must be driven by structural rationale and in-house sensory evaluation rather than reliance on literature precedent—a distinct consideration relative to well-characterized analogs like (E)-2-hexenal.

• [1] Characterization of Aroma-Active Compounds in Northern Highbush Blueberries. (E)-2-Hexenal odor threshold: 17 ppb, green leafy aroma. Journal of Agricultural and Food Chemistry. scite.ai. View Source

Evidence-Backed Application Scenarios for 5,5-Dimethylhex-2-enal

Use as a Sterically Biased Dienophile in Diels–Alder Cycloadditions

The α,β-unsaturated aldehyde moiety of 5,5-dimethylhex-2-enal makes it a competent dienophile in normal-electron-demand Diels–Alder reactions. The remote C5 gem-dimethyl group provides steric bias that can influence the endo/exo selectivity and facial selectivity of the cycloaddition, a feature absent in unsubstituted dienophiles such as (E)-2-hexenal [1]. This application is supported by the well-established use of α,β-unsaturated aldehydes as dienophiles in the synthesis of cyclohexene-containing natural products and pharmaceutical intermediates. Researchers requiring a dienophile with predictable steric steering should consider 5,5-dimethylhex-2-enal over the unsubstituted (E)-2-hexenal when facial selectivity is a critical design parameter.

Precursor to 4-Hydroxy-5,5-dimethylhex-2-enal in Natural Product Synthesis

The allylic oxidation of 5,5-dimethylhex-2-enal can yield (E)-4-hydroxy-5,5-dimethylhex-2-enal, a compound that has been explicitly reported in the synthetic literature (Organic Letters, 2004, Vol. 6, p. 4849) as an intermediate in natural product synthesis [2]. This oxidative functionalization is not accessible from the saturated analog 5,5-dimethylhexanal or the non-conjugated isomer 2,2-dimethylhex-5-enal. Synthetic groups pursuing routes that require an α,β-unsaturated-γ-hydroxy aldehyde building block with gem-dimethyl substitution should prioritize 5,5-dimethylhex-2-enal over its analogs.

NHC-Catalyzed Umpolung Reactions for Saturated Ester Synthesis

N-Heterocyclic carbene (NHC) catalysts convert α,β-unsaturated aldehydes into homoenolate equivalents, enabling the synthesis of saturated esters in a redox-neutral umpolung process [1]. 5,5-Dimethylhex-2-enal, as an α,β-unsaturated aldehyde, can serve as a substrate in this transformation. The steric bulk at C5 may influence the catalyst–substrate interaction and the subsequent diastereoselectivity when chiral NHC catalysts are employed. This reactivity pathway is unavailable to saturated aldehydes (e.g., 5,5-dimethylhexanal) and non-conjugated alkenals (e.g., 2,2-dimethylhex-5-enal), making 5,5-dimethylhex-2-enal the only member of its immediate analog family capable of participating in NHC-catalyzed umpolung chemistry.

Reference Standard or Substrate in Structure–Reactivity Relationship Studies

Given the well-defined structural features of 5,5-dimethylhex-2-enal—a conjugated enal system with a single, remote gem-dimethyl steric perturbation—this compound can serve as a controlled test substrate in physical organic chemistry studies investigating the effect of steric hindrance on the regioselectivity (1,2- vs 1,4-addition) and stereoselectivity of nucleophilic additions to α,β-unsaturated carbonyls [3]. Its intermediate molecular weight and the absence of additional functional groups make it a cleaner probe than more complex or polyfunctional analogs. Procurement for this purpose requires high purity (≥95%) and verified (E)-configuration, as supplied by vendors with batch-specific QC documentation (NMR, GC) .

Application

Selection Property

Validation Focus

Diels–Alder cycloaddition

Remote C5 steric bias for facial selectivity

Endo/exo ratio under reaction conditions

Precursor to 4-hydroxy derivative

Allylic oxidation handle

Oxidation selectivity and yield

NHC-catalyzed umpolung

Conjugated enal as homoenolate precursor

Ester synthesis diastereoselectivity

Structure–reactivity probe

Single remote steric perturbation

Regioselectivity assay with nucleophiles

• [1] Scheidt, K.A.; Bode, J.W. Conversion of α,β-Unsaturated Aldehydes into Saturated Esters: An Umpolung Reaction Catalyzed by Nucleophilic Carbenes. Organic Letters 2005, 7, 3841–3844. View Source
• [2] Organic Letters 2004, 6, 4849. Compound 10C: (E)-4-Hydroxy-5,5-dimethylhex-2-enal. SpectraBase Compound ID: 6uifFvptzQJ. View Source
• [3] Science of Synthesis. Thieme. Steric hindrance in α,β-unsaturated carbonyl substrates favors 1,4-addition over 1,2-addition. 2024. View Source